Cas no 1217610-95-1 ((2S,4S)-1-(Tert-butoxycarbonyl)-4-(3-iodophenoxy)-2-pyrrolidinecarboxylic acid)

• Product Name: (2S,4S)-1-(Tert-butoxycarbonyl)-4-(3-iodophenoxy)-2-pyrrolidinecarboxylic acid
• CAS No: 1217610-95-1
• MF: C₁₆H₂₀INO₅
• MW: 433.2381772995
• CID: 4686770
• Update Time: 2025-10-28

(2S,4S)-1-(Tert-butoxycarbonyl)-4-(3-iodophenoxy)-2-pyrrolidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-(TERT-BUTOXYCARBONYL)-4-(3-IODOPHENOXY)-2-PYRROLIDINECARBOXYLIC ACID
• BB 0259780
• (2S,4S)-1-(tert-butoxycarbonyl)-4-(3-iodophenoxy)pyrrolidine-2-carboxylic acid
• (2S,4S)-1-(Tert-butoxycarbonyl)-4-(3-iodophenoxy)-2-pyrrolidinecarboxylic acid

• Inchi： 1S/C16H20INO5/c1-16(2,3)23-15(21)18-9-12(8-13(18)14(19)20)22-11-6-4-5-10(17)7-11/h4-7,12-13H,8-9H2,1-3H3,(H,19,20)/t12-,13-/m0/s1
• InChI Key： UDWKVSUUVGYMDY-STQMWFEESA-N
• SMILES： IC1=CC=CC(=C1)O[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 450
• Topological Polar Surface Area: 76.1

Additional information on (2S,4S)-1-(Tert-butoxycarbonyl)-4-(3-iodophenoxy)-2-pyrrolidinecarboxylic acid

The Synthesis and Applications of (2S,4S)-1-(Tert-butoxycarbonyl)-4-(3-iodophenoxy)-2-pyrrolidinecarboxylic Acid

The compound (2S,4S)-1-(tert-butoxycarbonyl)-4-(3-iodophenoxy)-2-pyrrolidinecarboxylic acid with CAS No. 1217610-95-1 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and synthetic biology. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable intermediate in the synthesis of bioactive molecules.

The structure of this compound is characterized by a pyrrolidine ring system, which is a five-membered nitrogen-containing heterocycle. The stereochemistry at positions 2 and 4 of the pyrrolidine ring is critical, as it determines the compound's biological activity and selectivity. The tert-butoxycarbonyl (Boc) group at position 1 serves as a protective group for the carboxylic acid moiety, ensuring stability during synthesis and facilitating further modifications.

One of the most intriguing aspects of this compound is the presence of the 3-iodophenoxy group at position 4 of the pyrrolidine ring. This substituent introduces electronic and steric effects that can significantly influence the compound's reactivity and pharmacokinetic properties. Recent studies have shown that such iodinated aromatic groups can enhance the bioavailability of drugs by modulating their absorption and distribution profiles.

The synthesis of (2S,4S)-1-(tert-butoxycarbonyl)-4-(3-iodophenoxy)-2-pyrrolidinecarboxylic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the pyrrolidine ring through cyclization reactions, followed by selective oxidation and protection strategies to install the Boc group. The introduction of the 3-iodophenoxy group requires precise control over regioselectivity to ensure the desired substitution pattern.

Recent advancements in asymmetric catalysis have enabled the efficient enantioselective synthesis of this compound, making it more accessible for research purposes. For instance, researchers have employed chiral ligands in transition-metal-catalyzed reactions to achieve high enantiomeric excess (ee) in the formation of the pyrrolidine core.

In terms of applications, this compound has been extensively studied as a precursor for drug discovery efforts targeting various therapeutic areas. Its unique structure makes it an ideal candidate for exploring interactions with G-protein coupled receptors (GPCRs) and other membrane-bound proteins. Preclinical studies have demonstrated that derivatives of this compound exhibit potent activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

Moreover, the presence of the Boc group allows for easy modification of the carboxylic acid moiety, enabling researchers to explore a wide range of functionalizations. For example, coupling reactions can be used to attach bioactive payloads or targeting ligands, thereby expanding its utility in drug delivery systems.

In conclusion, (2S,4S)-1-(tert-butoxycarbonyl)-4-(3-iodophenoxy)-2-pyrrolidinecarboxylic acid represents a significant advancement in modern organic chemistry. Its complex structure, coupled with its versatile functional groups, positions it as a valuable tool in both academic research and industrial drug development.